Cas no 7517-81-9 (2-Propynoic acid, 3-(2-chlorophenyl)-, methyl ester)

2-Propynoic acid, 3-(2-chlorophenyl)-, methyl ester is a specialized organic compound featuring a propynoic acid backbone substituted with a 2-chlorophenyl group and esterified with methanol. This structure imparts reactivity suitable for applications in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, or functional materials. The presence of both alkyne and ester functionalities offers versatility in further derivatization, such as click chemistry or cross-coupling reactions. The 2-chlorophenyl moiety may enhance steric and electronic properties, influencing selectivity in synthesis. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture or heat. Proper storage and handling are recommended to maintain stability.

2-Propynoic acid, 3-(2-chlorophenyl)-, methyl ester structure

7517-81-9 structure

Product Name:2-Propynoic acid, 3-(2-chlorophenyl)-, methyl ester

CAS No:7517-81-9

MF:C₁₀H₇ClO₂

MW:194.61438202858

MDL:MFCD03230764

CID:539983

PubChem ID:825796

Update Time:2025-06-08

2-Propynoic acid, 3-(2-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Propynoic acid, 3-(2-chlorophenyl)-, methyl ester
- methyl 3-(2-chlorophenyl)prop-2-ynoate
- methyl 3-?(2-?chlorophenyl)?-?2-?propynoate
- AE-562/12222054
- AKOS006278869
- ZFZAZEWQSDUUER-UHFFFAOYSA-N
- SCHEMBL852910
- 7517-81-9
- methyl 3-(2-chlorophenyl)propiolate
- methyl 3-(2-chlorophenyl)-2-propynoate
- DTXSID50356529
- (2-chloro-phenyl)-propynoic acid methyl ester
- EN300-743596
- FT-0739163
- methyl3-(2-chlorophenyl)propiolate
- MDL： MFCD03230764
- Inchi： 1S/C10H7ClO2/c1-13-10(12)7-6-8-4-2-3-5-9(8)11/h2-5H,1H3
- InChI Key： ZFZAZEWQSDUUER-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C#CC(=O)OC

Computed Properties

Exact Mass: 194.01351
Monoisotopic Mass: 194.0134572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

2-Propynoic acid, 3-(2-chlorophenyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1012555-5g	2-Propynoic acid, 3-(2-chlorophenyl)-, methyl ester	7517-81-9	95%	5g	$1950	2024-07-28
Enamine	EN300-743596-0.05g	methyl 3-(2-chlorophenyl)prop-2-ynoate	7517-81-9	95%	0.05g	$31.0	2024-05-23
Enamine	EN300-743596-0.1g	methyl 3-(2-chlorophenyl)prop-2-ynoate	7517-81-9	95%	0.1g	$46.0	2024-05-23
Enamine	EN300-743596-0.25g	methyl 3-(2-chlorophenyl)prop-2-ynoate	7517-81-9	95%	0.25g	$65.0	2024-05-23
Enamine	EN300-743596-0.5g	methyl 3-(2-chlorophenyl)prop-2-ynoate	7517-81-9	95%	0.5g	$116.0	2024-05-23
Enamine	EN300-743596-1.0g	methyl 3-(2-chlorophenyl)prop-2-ynoate	7517-81-9	95%	1.0g	$185.0	2024-05-23
Enamine	EN300-743596-2.5g	methyl 3-(2-chlorophenyl)prop-2-ynoate	7517-81-9	95%	2.5g	$362.0	2024-05-23
Enamine	EN300-743596-5.0g	methyl 3-(2-chlorophenyl)prop-2-ynoate	7517-81-9	95%	5.0g	$535.0	2024-05-23
Enamine	EN300-743596-10.0g	methyl 3-(2-chlorophenyl)prop-2-ynoate	7517-81-9	95%	10.0g	$793.0	2024-05-23
eNovation Chemicals LLC	Y1012555-1g	2-Propynoic acid, 3-(2-chlorophenyl)-, methyl ester	7517-81-9	95%	1g	$985	2025-02-27